Cas no 1388070-06-1 (3-Cyano-5-nitrophenylhydrazine)

• Product Name: 3-Cyano-5-nitrophenylhydrazine
• CAS No: 1388070-06-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 4934291
• Update Time: 2025-08-04

3-Cyano-5-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-nitrophenylhydrazine

• Inchi： 1S/C7H6N4O2/c8-4-5-1-6(10-9)3-7(2-5)11(12)13/h1-3,10H,9H2
• InChI Key： VOGPUTYEXCHDFY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C#N)=CC(=C1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 108

Additional information on 3-Cyano-5-nitrophenylhydrazine

Comprehensive Analysis of 3-Cyano-5-nitrophenylhydrazine (CAS No. 1388070-06-1): Properties, Applications, and Industry Trends

3-Cyano-5-nitrophenylhydrazine (CAS No. 1388070-06-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The presence of both cyano (-CN) and nitro (-NO2) functional groups on the phenylhydrazine backbone enables versatile reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing bioactive molecules, particularly in kinase inhibitor design and crop protection agents.

The compound’s physicochemical properties, including a molecular weight of 178.15 g/mol and moderate solubility in polar solvents like DMSO, align with modern green chemistry principles. Researchers are exploring its potential in sustainable synthesis routes, addressing growing demand for eco-friendly intermediates. Analytical techniques such as HPLC and LC-MS are commonly employed to verify purity, with industry standards requiring ≥95% for most applications.

In the context of drug discovery, 3-Cyano-5-nitrophenylhydrazine serves as a precursor for small-molecule therapeutics targeting inflammation and metabolic disorders. Its nitrophenyl moiety facilitates electron-withdrawing effects, enhancing binding affinity in enzyme inhibition assays. Parallelly, the agrochemical sector leverages its derivatization potential to create next-generation pesticides with reduced environmental persistence.

Market trends indicate rising interest in high-purity specialty chemicals, driven by advancements in precision agriculture and personalized medicine. Suppliers now emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA guidelines) to meet end-user requirements. Storage recommendations typically include protection from light at 2–8°C to maintain stability, reflecting its sensitivity to photodegradation.

Emerging applications in material science, such as organic semiconductors and coordination polymers, further expand the utility of this compound. Its ability to form chelating complexes with transition metals is under investigation for catalysis and sensor development. These interdisciplinary uses position CAS No. 1388070-06-1 as a compound with cross-industry relevance.

Frequently searched queries related to this compound include "synthesis protocol for 3-Cyano-5-nitrophenylhydrazine," "suppliers of CAS 1388070-06-1," and "safety data sheet nitrophenylhydrazine derivatives." Addressing these, recent literature emphasizes microwave-assisted synthesis methods to improve yield while reducing reaction times—a response to industry demands for process intensification.

From a toxicological perspective, preliminary studies suggest standard handling precautions (gloves, fume hood) are sufficient for laboratory use. However, comprehensive ecotoxicology data remains an active research area, particularly regarding biodegradation pathways. This aligns with broader ESG (Environmental, Social, Governance) priorities in chemical manufacturing.

Innovative purification techniques like preparative chromatography and crystallization optimization are being adopted to enhance product quality. Such developments cater to the pharmaceutical industry's stringent requirements for impurity profiling, where even trace contaminants must be characterized per ICH Q3A guidelines.

In summary, 3-Cyano-5-nitrophenylhydrazine exemplifies how multifunctional intermediates bridge diverse scientific domains. Its evolving applications reflect shifting industry priorities toward molecular complexity, sustainability, and functional materials, ensuring continued relevance in both academic and industrial settings.